Cas no 1361845-89-7 ((2',5'-Dichloro-3-fluoro-biphenyl-2-yl)-acetonitrile)

• Product Name: (2',5'-Dichloro-3-fluoro-biphenyl-2-yl)-acetonitrile
• CAS No: 1361845-89-7
• MF: C₁₄H₈Cl₂FN
• MW: 280.124424934387
• CID: 4790479
• Update Time: 2025-10-23

(2',5'-Dichloro-3-fluoro-biphenyl-2-yl)-acetonitrile Chemical and Physical Properties

Names and Identifiers

• (2',5'-Dichloro-3-fluoro-biphenyl-2-yl)-acetonitrile

• Inchi： 1S/C14H8Cl2FN/c15-9-4-5-13(16)12(8-9)10-2-1-3-14(17)11(10)6-7-18/h1-5,8H,6H2
• InChI Key： RFFUKRZTTVCLTA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=CC=C(C=1CC#N)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 327
• XLogP3: 4.6
• Topological Polar Surface Area: 23.8

Additional information on (2',5'-Dichloro-3-fluoro-biphenyl-2-yl)-acetonitrile

Comprehensive Overview of (2',5'-Dichloro-3-fluoro-biphenyl-2-yl)-acetonitrile (CAS No. 1361845-89-7)

(2',5'-Dichloro-3-fluoro-biphenyl-2-yl)-acetonitrile (CAS No. 1361845-89-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and material science. This compound, characterized by its unique biphenyl backbone and acetonitrile functional group, is widely studied for its potential applications in drug development and advanced material synthesis. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance its properties for specific uses.

The compound's molecular structure, featuring dichloro and fluoro substituents, contributes to its stability and reactivity, making it a valuable intermediate in organic synthesis. Its CAS number 1361845-89-7 is frequently searched in scientific databases, reflecting its relevance in contemporary research. Recent trends indicate a growing interest in halogenated biphenyls, driven by their utility in creating high-performance materials and bioactive molecules. This aligns with the broader demand for sustainable chemistry and green synthesis methods, which aim to reduce environmental impact while maintaining efficiency.

One of the most common queries related to (2',5'-Dichloro-3-fluoro-biphenyl-2-yl)-acetonitrile revolves around its synthesis and purification techniques. Advanced methods such as catalyzed cross-coupling reactions and chromatographic separation are often employed to achieve high yields and purity. These processes are critical for ensuring the compound's suitability in sensitive applications, such as pharmaceutical intermediates or electronic materials. Additionally, the compound's solubility and thermal stability are frequently discussed topics, as they influence its performance in various formulations.

In the context of drug discovery, (2',5'-Dichloro-3-fluoro-biphenyl-2-yl)-acetonitrile is explored for its potential as a building block in the development of novel therapeutics. Its biphenyl core is a common motif in many FDA-approved drugs, highlighting its importance in medicinal chemistry. Researchers are also investigating its role in cancer research and neurological disorders, where halogenated compounds often exhibit unique biological activities. This has led to increased searches for structure-activity relationships (SAR) involving this compound.

From an industrial perspective, the demand for high-purity intermediates like (2',5'-Dichloro-3-fluoro-biphenyl-2-yl)-acetonitrile is rising, particularly in the agrochemical and specialty chemicals sectors. Its applications in polymer chemistry and coatings are also being explored, driven by the need for materials with enhanced durability and performance. As sustainability becomes a priority, industries are seeking eco-friendly alternatives, and this compound's potential for low-toxicity formulations is a key area of interest.

In summary, (2',5'-Dichloro-3-fluoro-biphenyl-2-yl)-acetonitrile (CAS No. 1361845-89-7) is a multifaceted compound with broad applications across scientific and industrial domains. Its unique chemical properties, coupled with the growing emphasis on sustainable innovation, position it as a valuable asset in modern research and development. As advancements in organic synthesis and material science continue, this compound is likely to remain a focal point for researchers and industry professionals alike.